3-bromo-7-(trifluoromethyl)-1-benzothiophene
Overview
Description
3-Bromo-7-(trifluoromethyl)-1-benzothiophene, or 3-Br-7-TMBT, is a heterocyclic aromatic compound used in a variety of scientific research applications. It is a member of the thiophene family of compounds, and is known for its unique properties and potential applications in the fields of synthetic chemistry, drug discovery, and biochemistry. It is a highly versatile compound, and its ability to act as both a nucleophile and electrophile makes it an attractive option for a variety of research applications.
Scientific Research Applications
3-Br-7-TMBT has a wide range of applications in scientific research. It is a useful starting material for the synthesis of a variety of heterocyclic compounds, such as thiophene derivatives and other aromatic compounds. It is also used in the synthesis of drugs and drug analogues, and as a reagent in organic reactions. Additionally, 3-Br-7-TMBT has been used in the synthesis of fluorescent probes, which are used in a variety of biological and chemical research applications.
Mechanism of Action
The mechanism of action of 3-Br-7-TMBT is not fully understood, but it is believed to involve the formation of a covalent bond between the sulfur atom and the bromine atom. This bond is believed to be stabilized by the presence of the trifluoromethyl group, which increases the electron density at the sulfur atom. This increases the nucleophilicity of the sulfur atom, allowing it to react with other molecules, such as electrophiles.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Br-7-TMBT are not fully understood, but it is believed to have some potential as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor alpha and interleukin-6, in vitro. Additionally, it has been shown to possess antioxidant activity, and has been shown to reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Br-7-TMBT for laboratory experiments include its high purity, low cost, and ease of synthesis. Additionally, it is a highly versatile compound, and can be used as a starting material for a variety of syntheses. The main limitation of using 3-Br-7-TMBT is that its mechanism of action is not fully understood, which can limit its use in certain applications.
Future Directions
The potential future directions for 3-Br-7-TMBT include further research into its mechanism of action and its potential as an anti-inflammatory agent. Additionally, further research into its potential as an antioxidant and its ability to reduce oxidative stress in cells could be beneficial. Additionally, further research into its potential applications in drug discovery, synthesis of fluorescent probes, and other organic reactions could be beneficial. Finally, further research into its potential as a starting material for a variety of syntheses could lead to new and innovative applications.
Synthesis Methods
The synthesis of 3-Br-7-TMBT is a straightforward process that begins with the reaction of 2-bromobenzothiophene with trifluoromethanesulfonic anhydride. This reaction produces the desired product, 3-Br-7-TMBT, in high yields. The reaction can be performed at room temperature, and the product can be purified by recrystallization. Alternatively, the product can be isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromo-7-(trifluoromethyl)-1-benzothiophene can be achieved through a multi-step process involving the bromination of a benzothiophene derivative followed by the introduction of a trifluoromethyl group.", "Starting Materials": [ "2-benzothiophenol", "bromine", "trifluoromethyl iodide", "potassium carbonate", "acetonitrile", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Bromination of 2-benzothiophenol with bromine in acetonitrile in the presence of potassium carbonate to yield 3-bromo-2-benzothiophenol.", "Step 2: Oxidation of 3-bromo-2-benzothiophenol with hydrogen peroxide in the presence of sodium hydroxide to yield 3-bromo-2-benzothiophene-1-oxide.", "Step 3: Reduction of 3-bromo-2-benzothiophene-1-oxide with sodium borohydride to yield 3-bromo-2-benzothiophene.", "Step 4: Trifluoromethylation of 3-bromo-2-benzothiophene with trifluoromethyl iodide in the presence of a base such as potassium carbonate to yield 3-bromo-7-(trifluoromethyl)-1-benzothiophene." ] } | |
CAS RN |
2624132-36-9 |
Molecular Formula |
C9H4BrF3S |
Molecular Weight |
281.1 |
Purity |
95 |
Origin of Product |
United States |
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